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Compound of Interest

Compound Name: 1-Butylpyridinium Chloride

Cat. No.: B075717

An In-depth Technical Guide to the Safety and Handling of 1-Butylpyridinium Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butylpyridinium chloride (CAS No. 1124-64-7) is an ionic liquid utilized in a variety of
applications including organic synthesis, catalysis, and electrochemistry.[1] As with any
chemical substance, a thorough understanding of its potential hazards and proper handling
procedures is essential to ensure the safety of laboratory personnel and the environment. This
guide provides a comprehensive overview of the safety and handling precautions for 1-
Butylpyridinium chloride, based on available safety data sheets and toxicological
information. It is important to note that the toxicological properties of this substance have not
been fully investigated, and therefore, it should be handled with caution.[2][3]

Hazard Identification and Classification

1-Butylpyridinium chloride is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[4]

Skin Corrosion/Irritation 2 5]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[4][5]

Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation.[6]
system)

Precautionary Statements:

P262: Do not get in eyes, on skin, or on clothing.[2]

e P264: Wash hands thoroughly after handling.[4][5]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4][5]
e P302+P352: IF ON SKIN: Wash with plenty of water.[5][7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][5][7]

o P313: Get medical advice/attention.[2]
e P332+P317: If skin irritation occurs: Get medical help.[5][7]
» P362+P364: Take off contaminated clothing and wash it before reuse.[5][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Butylpyridinium chloride is crucial
for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value
Molecular Formula CoH14CIN[8][9]
Molecular Weight 171.67 g/mol [8][9]

White to almost white or pale yellow

Appearance powder/crystal.[1][9]

Melting Point 162 °C[10]

Water Solubility Soluble in water.[10][11]
Hygroscopicity Hygroscopic.[10][12]

Vapor Pressure 0.000022 hPa (at 20 °C)[10]

Toxicological Information

The toxicological data for 1-Butylpyridinium chloride is not extensive. However, the available
information indicates potential health risks upon exposure.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2][6]

Ingestion: May be harmful if swallowed.[2]

Skin Contact: Causes skin irritation.[4][5]

Eye Contact: Causes serious eye irritation.[4][5]

Toxicity Data: Detailed quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50
(Lethal Concentration, 50%) are not consistently available in the searched literature. The
National Toxicology Program (NTP) has conducted toxicity studies on select ionic liquids,
including n-butylpyridinium chloride, administered in drinking water to rats and mice, suggesting
that further investigation into its toxic profile is warranted.[13][14] It is noted that the chemical,
physical, and toxicological properties have not been thoroughly investigated.[2]
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Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when working with 1-Butylpyridinium
chloride.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles. A face shield may also be necessary.[2][4]

e Skin Protection:

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have
been inspected prior to use. Dispose of contaminated gloves after use in accordance with
good laboratory practices and applicable laws.[2][4]

o Body Protection: Wear impervious clothing. The type of protective equipment must be
selected based on the concentration and amount of the dangerous substance at the
specific workplace.[2]

» Respiratory Protection: If dusts are generated or ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[12]

Handling and Storage
e Handling:

o

Avoid contact with skin, eyes, and clothing.[3][4]

[¢]

Avoid formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

[¢]

[e]

Keep away from heat, sparks, and open flames.[2]

e Storage:
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[e]

o

[¢]

[¢]

First-Aid Measures

Table 3: First-Aid Procedures

Store in a dry, well-ventilated place.[2][3]

Keep containers tightly closed.[3]

Store at room temperature or below +30°C.[4][10]

Due to its hygroscopic nature, protect from moisture.[10][12]

Exposure Route

First-Aid Measures

Inhalation

Move the exposed person to fresh air at once. If
breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a

physician.[5][7]

Skin Contact

Take off contaminated clothing immediately.
Wash the skin immediately with soap and plenty

of water. Consult a physician if irritation occurs.

[41051[7]

Eye Contact

Promptly wash eyes with plenty of water for at
least 15 minutes while lifting the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Get medical attention
immediately.[2][4][5][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison
Control Center immediately.[4][5][7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
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areas.[4]

e Environmental Precautions: Do not let the product enter drains. Avoid washing into water
courses.[2][4]

o Containment and Cleaning Up: Sweep up and shovel the material. Collect and arrange for
disposal without creating dust. Keep in suitable, closed containers for disposal.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][7]

o Specific Hazards: Combustion may produce hazardous fumes and toxic gases.[2]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[4]

Disposal Considerations

» Dispose of this material in accordance with local, state, and federal regulations.[2]
» Contact a licensed professional waste disposal service to dispose of this material.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-
Butylpyridinium Chloride from receipt to disposal.
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Caption: Workflow for the safe handling of 1-Butylpyridinium Chloride.
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Conclusion

While 1-Butylpyridinium chloride is a valuable compound in research and development, it
presents definite health hazards, primarily skin and eye irritation, and potential respiratory
effects. The lack of comprehensive toxicological data necessitates a cautious approach,
treating the substance as potentially more hazardous than currently documented. Strict
adherence to the handling, storage, and emergency protocols outlined in this guide is
paramount to ensuring a safe working environment. All laboratory personnel must be
thoroughly trained on these procedures before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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